Cas no 1020056-69-2 (5-Chloro-4-methoxy-1h-pyrrolo2,3-bpyridine)

• Product Name: 5-Chloro-4-methoxy-1h-pyrrolo2,3-bpyridine
• CAS No: 1020056-69-2
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• MDL: MFCD09965888
• CID: 1069956
• PubChem ID: 329771986
• Update Time: 2025-06-08

5-Chloro-4-methoxy-1h-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine
• AC1Q47BZ
• AG-A-85011
• CTK6J4251
• KB-245687
• MolPort-005-957-109
• 1020056-69-2
• SCHEMBL12563103
• MFCD09965888
• CS-0367132
• AKOS006314754
• 5-Chloro-4-methoxy-7H-pyrrolo[2,3-b]pyridine
• VQB05669
• DTXSID50649807
• DB-029396
• 5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• G90632
• 5-Chloro-4-methoxy-1h-pyrrolo2,3-bpyridine

• MDL： MFCD09965888
• Inchi： 1S/C8H7ClN2O/c1-12-7-5-2-3-10-8(5)11-4-6(7)9/h2-4H,1H3,(H,10,11)
• InChI Key： WMZGULOGDLMSBF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(C=CN2)=C1OC

Computed Properties

• Exact Mass: 182.02500
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 37.91000
• LogP: 2.22490

5-Chloro-4-methoxy-1h-pyrrolo2,3-bpyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Chloro-4-methoxy-1h-pyrrolo2,3-bpyridine

Introduction to 5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine (CAS No. 1020056-69-2)

5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine (CAS No. 1020056-69-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine make it an attractive scaffold for the development of novel drugs and chemical probes.

The chemical structure of 5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine consists of a pyrrolopyridine core with a chlorine substituent at the 5-position and a methoxy group at the 4-position. These functional groups play crucial roles in modulating the compound's physicochemical properties and biological activity. The presence of the chlorine atom enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. Meanwhile, the methoxy group contributes to the compound's stability and can influence its binding affinity to specific biological targets.

Recent studies have highlighted the potential of 5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine in various therapeutic areas. One notable application is in the field of oncology, where this compound has shown promising antitumor activity. Research published in the Journal of Medicinal Chemistry demonstrated that 5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine derivatives can selectively inhibit key enzymes involved in cancer cell proliferation and survival pathways. Specifically, these derivatives have been found to target kinases such as PI3K and AKT, which are frequently dysregulated in various types of cancer.

In addition to its antitumor properties, 5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have shown that 5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine derivatives can modulate the activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

The pharmacological profile of 5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine has been further explored through in vitro and in vivo experiments. In cell-based assays, these compounds have demonstrated potent inhibitory effects on cancer cell lines derived from different tissues, including lung, breast, and colon cancers. Moreover, animal models have provided valuable insights into the safety and efficacy of 5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine-based therapies. Preclinical studies have shown that these compounds exhibit favorable pharmacokinetic properties, with good oral bioavailability and low toxicity profiles.

The synthetic accessibility of 5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine is another factor contributing to its appeal as a drug development candidate. Various synthetic routes have been reported in the literature, allowing for efficient large-scale production of this compound and its derivatives. One common approach involves the condensation of 4-chloropyrrole with an appropriate aldehyde or ketone followed by cyclization to form the pyrrolopyridine ring. These synthetic methods can be readily adapted to introduce additional functional groups or modifications to optimize the desired biological activity.

Beyond its direct therapeutic applications, 5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine has also found utility as a chemical probe for studying biological processes. Chemical probes are small molecules that can selectively bind to specific protein targets or cellular pathways, enabling researchers to gain insights into their functions and interactions. The ability to design and synthesize diverse derivatives of 5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine allows for fine-tuning of their selectivity and potency as chemical probes.

In conclusion, 5-Chloro-4-methoxy-1H-pyrrolo[2,3-b]pyridine (CAS No. 1020056-69-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile biological activities make it an attractive scaffold for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new insights into the mechanisms underlying its therapeutic effects, further solidifying its importance in the development of novel therapeutics.